4-Fluoro-1-iodo-2-(trifluoromethyl)benzene

• IUPAC Name: 4-fluoro-1-iodo-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H3F4I/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H
• InChI Key: NEFPMXMCSCGJLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(F)(F)F)I
• Molecular Formula: C7H3F4I
• DSSTOX Substance ID: DTXSID10660018
• Molecular Weight: 290.00 g/mol
• CAS No.: 41860-65-5

Description

4-Fluoro-1-iodo-2-(trifluoromethyl)benzene is a chemical compound with the molecular formula C7H3F4I. It is a versatile building block in 18 F radiochemistry and is used in various transition metal-mediated C-C and C-N cross-coupling reactions.

Synthesis Analysis

The synthesis of this compound involves nucleophilic trifluoromethoxylation of alkyl halides. The trifluoromethoxylation reagent is easily prepared and thermally stable, and can release CF3O− species in the presence of a base.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Fc1ccc(I)cc1C(F)(F)F. This structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

This compound undergoes cross-coupling reaction with potassium pentafluorophenyltrifluoroborate in the presence of different palladium catalysts and silver oxide in toluene.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 290.00 g/mol. It has a complexity of 156 and a topological polar surface area of 0 Ų.

Scientific Research Applications

1. Chemical Process Development

• Selective Continuous Flow Iodination : Dunn et al. (2018) described the iodination of 4-fluoro-2-(trifluoromethyl)benzonitrile through C–H lithiation, followed by treatment with iodine under continuous flow conditions. This process was explored using different bases and resulted in the formation of 4-fluoro-3-iodo-2-(trifluoromethyl)benzonitrile, showcasing the utility of 4-fluoro-1-iodo-2-(trifluoromethyl)benzene in synthetic chemistry (Dunn et al., 2018).

2. Photophysical Studies

• Photochemistry in the Gas Phase : The photophysical processes of fluoro(trifluoromethyl)benzenes, including 1-fluoro-2-(trifluoromethyl)benzene, were studied by Al-ani (1973) in the gas phase. This research provides insights into the behavior of such compounds under different wavelengths, contributing to our understanding of their photophysical characteristics (Al-ani, 1973).

3. Material Synthesis

• Fluoropolyimides Synthesis : Xie et al. (2001) synthesized soluble fluoro-polyimides using a fluorine-containing aromatic diamine, which included 4-fluoro-2-(trifluoromethyl)benzonitrile as a key intermediate. This synthesis process highlights the role of this compound derivatives in the production of advanced materials with desirable thermal and physical properties (Xie et al., 2001).

4. Organic Synthesis

• Synthesis of Bicalutamide Intermediate : Zhang Tong-bin (2012) reported on the synthesis of 4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate for bicalutamide, starting from m-fluoro-(trifluoromethyl)benzene. This process illustrates the application of this compound in pharmaceutical synthesis (Zhang Tong-bin, 2012).

Mechanism of Action

The mechanism of action of 4-Fluoro-1-iodo-2-(trifluoromethyl)benzene involves the release of CF3O− species in the presence of a base during the nucleophilic trifluoromethoxylation of alkyl halides.

Safety and Hazards

4-Fluoro-1-iodo-2-(trifluoromethyl)benzene may cause respiratory irritation, serious eye irritation, and skin irritation. It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

Future Directions

The future directions of 4-Fluoro-1-iodo-2-(trifluoromethyl)benzene research could involve its application in the preparation of fluorotriphenylene derivatives. Its use in the late-stage trifluoromethoxylation of alkyl halides in complex small molecules is also a promising area of study.